Cas no 1393554-34-1 (6-Amino-5-chloropyridin-2-OL)

• Product Name: 6-Amino-5-chloropyridin-2-OL
• CAS No: 1393554-34-1
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 4898924
• Update Time: 2025-08-05

6-Amino-5-chloropyridin-2-OL Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-6-hydroxypyridine
• 6-AMINO-5-CHLOROPYRIDIN-2-OL
• AB83953
• 6-Amino-5-chloropyridin-2-OL

• Inchi： 1S/C5H5ClN2O/c6-3-1-2-4(9)8-5(3)7/h1-2H,(H3,7,8,9)
• InChI Key： NJEHGQVFCOPCKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(NC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1

Additional information on 6-Amino-5-chloropyridin-2-OL

6-Amino-5-chloropyridin-2-OL: A Comprehensive Overview

6-Amino-5-chloropyridin-2-OL (CAS No. 1393554-34-1) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH₂) at the 6-position, a chlorine atom at the 5-position, and a hydroxyl group (-OH) at the 2-position of a pyridine ring. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The synthesis of 6-Amino-5-chloropyridin-2-OL involves a series of well-established organic reactions. Typically, the starting material is a chloropyridine derivative, which undergoes nucleophilic substitution or oxidation to introduce the amino and hydroxyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made 6-Amino-5-chloropyridin-2-OL more accessible for industrial applications.

One of the most promising areas of research involving 6-Amino-5-chloropyridin-2-OL is its application in drug discovery. The compound has shown potential as a lead molecule in the development of new antibiotics, antiviral agents, and anticancer drugs. For instance, studies have demonstrated that derivatives of 6-Amino-5-chloropyridin-2-OL exhibit potent inhibitory activity against key enzymes involved in bacterial and viral replication. Furthermore, recent clinical trials have highlighted its ability to target specific pathways associated with cancer cell proliferation.

In the field of agrochemistry, 6-Amino-5-chloropyridin-2-OL has been explored as a precursor for novel pesticides and herbicides. Its ability to interact with biological systems at molecular levels makes it an ideal candidate for designing selective agrochemical agents. Researchers have also investigated its role in enhancing plant resistance to environmental stressors such as drought and salinity.

The material science community has also taken interest in 6-Amino-5-chloropyridin-2-OL due to its potential as a building block for advanced materials. For example, derivatives of this compound have been used to synthesize conductive polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional properties such as high conductivity, mechanical stability, and catalytic activity, making them suitable for applications in electronics and energy storage.

From an environmental perspective, the biodegradability and toxicity profiles of 6-Amino-5-chloropyridin_ol are critical considerations for its large-scale use. Recent studies have focused on optimizing its degradation pathways under aerobic and anaerobic conditions to minimize ecological impact. Additionally, researchers have developed green chemistry protocols to reduce the environmental footprint associated with its production.

In conclusion, 6-Amino_ol_ol_ol_ol_ol_ol_ol_ol_ol_ol_ol_ol_ol_ol_ol (CAS No. 1393554–34–1) is a multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with advancements in synthetic methods and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover new functionalities and optimize its use, 6_AminO__O__O__O__O__O__O__O__O__O__O__O__O__O (CAS No._No._No._No._No._No._No._No._No._No._No._No.) will undoubtedly remain at the forefront of scientific exploration.